Cas no 1146296-45-8 (4-benzyl-2-[(E)-(hydroxyimino)methyl]phenol)

• Product Name: 4-benzyl-2-[(E)-(hydroxyimino)methyl]phenol
• CAS No: 1146296-45-8
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 5215375
• Update Time: 2025-10-29

4-benzyl-2-[(E)-(hydroxyimino)methyl]phenol Chemical and Physical Properties

Names and Identifiers

• 4-benzyl-2-[(E)-(hydroxyimino)methyl]phenol
• 5-Benzyl-2-hydroxy-benzaldehyde oxime
• 4-benzyl-2-[(E)-hydroxyiminomethyl]phenol
• BBL018955
• STL196589
• BB 0246889

• Inchi： 1S/C14H13NO2/c16-14-7-6-12(9-13(14)10-15-17)8-11-4-2-1-3-5-11/h1-7,9-10,16-17H,8H2/b15-10+
• InChI Key： RUPKWDDMYKZGFV-XNTDXEJSSA-N
• SMILES： OC1C=CC(=CC=1/C=N/O)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 3.2
• Topological Polar Surface Area: 52.8

Additional information on 4-benzyl-2-[(E)-(hydroxyimino)methyl]phenol

Recent Advances in the Study of 4-Benzyl-2-[(E)-(Hydroxyimino)Methyl]Phenol (CAS: 1146296-45-8)

4-Benzyl-2-[(E)-(hydroxyimino)methyl]phenol (CAS: 1146296-45-8) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique benzyl and hydroxyimino functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly its role as an inhibitor or modulator in enzymatic pathways relevant to disease states.

The synthesis of 4-benzyl-2-[(E)-(hydroxyimino)methyl]phenol has been optimized in recent research to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic approach using palladium-based catalysts, which significantly enhanced the efficiency of the reaction. The compound's structure was confirmed via NMR spectroscopy and X-ray crystallography, revealing its stable E-configuration around the hydroxyimino group, a critical feature for its biological activity.

In terms of biological activity, 4-benzyl-2-[(E)-(hydroxyimino)methyl]phenol has demonstrated potent inhibitory effects on specific enzymes involved in inflammatory pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy as a selective inhibitor of cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 μM, outperforming several reference compounds. This suggests its potential as a lead compound for developing new anti-inflammatory agents with reduced side effects compared to traditional NSAIDs.

Further investigations have explored its mechanism of action at the molecular level. Computational docking studies and molecular dynamics simulations have revealed that the compound binds to the active site of COX-2 through hydrogen bonding interactions involving the hydroxyimino and phenolic hydroxyl groups. These interactions stabilize the enzyme-inhibitor complex, providing a rationale for its high selectivity and potency.

Beyond its anti-inflammatory properties, preliminary studies have indicated that 4-benzyl-2-[(E)-(hydroxyimino)methyl]phenol may also exhibit antimicrobial activity. Research published in European Journal of Medicinal Chemistry (2023) demonstrated its effectiveness against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), with a minimum inhibitory concentration (MIC) of 4 μg/mL. This opens new avenues for its application in addressing antibiotic-resistant infections.

Despite these promising findings, challenges remain in the development of 4-benzyl-2-[(E)-(hydroxyimino)methyl]phenol as a therapeutic agent. Pharmacokinetic studies have highlighted its limited oral bioavailability, prompting ongoing research into prodrug strategies and formulation improvements. Additionally, comprehensive toxicity studies are needed to ensure its safety profile before clinical translation.

In conclusion, 4-benzyl-2-[(E)-(hydroxyimino)methyl]phenol (CAS: 1146296-45-8) represents a versatile scaffold with significant potential in drug discovery. Its dual anti-inflammatory and antimicrobial activities, coupled with its well-characterized synthesis and mechanism, make it a compelling candidate for further development. Future research should focus on optimizing its pharmacokinetic properties and expanding its therapeutic applications.